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Compound of Interest

Compound Name: Quincorine

cat. No.: B1587746

A Comprehensive Technical Guide to Quincorine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
Quincorine, a versatile enantiopure quinuclidine compound derived from Cinchona alkaloids.
[1] This document is intended to serve as a comprehensive resource for researchers,
scientists, and professionals involved in drug development and chemical synthesis.

Chemical Identity and Physical Properties

Quincorine, with the CAS number 207129-35-9, is a solid at room temperature.[1][2][3] It is
recognized by its IUPAC name, (2S,4S,5R)-5-Ethenyl-1-azabicyclo[2.2.2]oct-2-yl)methanol.[2]
The compound has a molecular formula of CLOH17NO and a molecular weight of 167.25 g/mol

[2][3][4]15]

Table 1: Physical and Chemical Properties of Quincorine
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Property Value Source(s)
(2S,4S,5R)-5-Ethenyl-1-

IUPAC Name azabicyclo[2.2.2]oct-2- [2]
yl)methanol
2S,4S,5R)-2-Hydroxymethyl-

Synonyms ( ] _) ) y Y Y [1][2]
5-vinyl-quinuclidine; QCI

CAS Number 207129-35-9 [LI[21031[41[5]

Molecular Formula C10H17NO [21[31[41[5]

Molecular Weight 167.25 g/mol [31[4]I5]
White or colorless to yellow

Appearance [4]

powder to lump to clear liquid

Physical State Solid [1112][3]
Melting Point 25 -27°C [1][3][4]
Boiling Point 269.5 - 270 °C [1][4]
Purity > 98% (GC) [31[4]

Optical Rotation

[a]25D =37 -41°(c=1in
MeOH)

[4]

Storage Temperature

-10°Cto 8 °C

[1]2]

Spectroscopic Data

Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for Quincorine is not

readily available in the public domain. Researchers are advised to perform their own analyses

for structural confirmation. A general workflow for such an analysis is presented below.
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Chemical Synthesis of Quincorine
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Figure 1: General Experimental Workflow for Compound Characterization
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Figure 1: General Experimental Workflow for Compound Characterization

Solubility and pKa

Specific experimental data on the solubility and pKa of Quincorine are not extensively
documented. The pKa of a drug molecule is a critical parameter that influences its lipophilicity,
solubility, protein binding, and permeability, which in turn affect its pharmacokinetic properties.
[6] Given that Quincorine is a quinuclidine derivative, it is expected to be a weak base.

Biological Activity and Potential Applications

Quincorine is a derivative of Cinchona alkaloids, which are known for their wide range of
biological activities.[1][7] Quinuclidine compounds, including Quincorine, exhibit a high affinity
for various receptors such as 5-HT3, 5-HT4, and NK1.[1] This suggests potential therapeutic
applications in a variety of diseases.

Potential Therapeutic Areas:

e Neurological Disorders: Including Alzheimer's disease.[1]
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o Cardiovascular Diseases: Such as arteriosclerosis.[1]

o Inflammatory Diseases and Allergies: Including hay fever and eczema.[1]
o Respiratory Conditions: Such as bronchitis.[1]

o Metabolic Disorders: For instance, high cholesterol levels.[1]
 Urological Conditions: Including urinary incontinence.[1]

e Oncology: Potential applications in cancer treatment.[1]

The hydroxymethyl functionality of Quincorine allows for the attachment of other
pharmacophoric groups, making it a valuable scaffold for developing more complex and
selective therapeutic agents.[1]

Role in Asymmetric Synthesis

Quincorine and its derivatives have emerged as a new class of chiral ligands that are highly
enantioselective in various asymmetric syntheses.[1] They have been successfully employed

in:

o Acylation reactions

o Hydrogenation reactions
o Cross-coupling reactions

These applications have yielded high enantiomeric excess values (up to 99% ee), highlighting
their efficiency as asymmetric catalysts.[1]

Hypothetical Signaling Pathway Involvement

Given the affinity of quinuclidine compounds for serotonin (5-HT) receptors, a hypothetical
signaling pathway involving Quincorine as a 5-HT receptor agonist is depicted below. This is
an illustrative example, and specific pathway interactions for Quincorine require experimental
validation.
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Figure 2: Hypothetical Signaling Pathway for a Quinuclidine Agonist
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Figure 2: Hypothetical Signaling Pathway for a Quinuclidine Agonist

Experimental Protocols

Detailed, publicly available experimental protocols for the synthesis of Quincorine are limited.
However, it is known to be obtainable through the chemical transformation of Cinchona
alkaloids.[1] The synthesis of related compounds, such as Meroquinene, has been described in
the literature and may provide insights into potential synthetic routes.[8]
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General Synthetic Approach Outline:
» Starting Material: A suitable Cinchona alkaloid (e.g., quinine or quinidine).

o Key Transformations: This would likely involve cleavage of the quinoline ring and
modification of the functional groups on the quinuclidine core.

« Purification: The final product would be purified using standard techniques such as column
chromatography.

o Characterization: The structure and purity of the synthesized Quincorine would be
confirmed by spectroscopic methods (NMR, IR, MS) and chiral analysis.

Safety and Handling

According to the Safety Data Sheet (SDS), Quincorine is classified as harmful if swallowed,
causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[2]
Appropriate personal protective equipment (PPE), including gloves, safety glasses, and
protective clothing, should be worn when handling this compound.[2] It should be stored in a
cool, dry, and well-ventilated area.[1][2]

Table 2: Hazard ldentification and Precautionary Statements
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Hazard Statement Precautionary Statement

H302: Harmful if swallowed P261: Avoid breathing dust.

o P280: Wear protective gloves/protective
H315: Causes skin irritation ) )
clothing/eye protection.

P301+P312: IF SWALLOWED: Call a POISON

H319: Causes serious eye irritation ]
CENTER/doctor if you feel unwell.

P302+P352: IF ON SKIN: Wash with plenty of

H335: May cause respiratory irritation
soap and water.

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

This guide provides a summary of the currently available technical information on Quincorine.
Further research is needed to fully elucidate its properties, biological activities, and potential
therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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